Bulk gold was found to catalyze the Cannizzaro reaction of benzaldehyde and related disproportionation reactions in superheated water. At 200 °C and 1.5 MPa for ∼48 hours, benzaldehyde conversions increased linearly with added gold at low loadings, but this trend reversed at higher gold loadings. Ratios of the primary products benzoic acid and benzyl alcohol exceeded unity, increasing with increasing amounts of gold. These observations are attributed to the reactivity of benzyl alcohol in the presence of gold, which is proposed to react via cross-disproportionation with benzaldehyde to yield toluene and benzoic acid, transitioning to benzyl alcohol disproportionation that forms toluene and reforms benzaldehyde at higher gold loadings. Turnover frequencies for both benzaldehyde (0.00013 s−1) and benzyl alcohol (0.0011 s−1) were quite low and experiments of varied duration demonstrated that very few turnovers occurred under the reaction conditions. Proposed mechanisms for the catalyzed reactions include hydride transfer from gold-bonded alkoxides to surface gold atoms. These observations expand the known catalytic capabilities of bulk gold to include hydride transfer, a fundamental process in organic chemistry and biochemistry. The simple, environmentally benign reaction conditions are reminiscent of organic geochemical processes, with implications for both geomimicry and green chemistry approaches to chemical challenges.

A novel supra-amphiphilic metallogelator [Cu12](OTf)2 having functional dibenzo-24-crown-8 as the hydrophilic part and complexed Cu2+/terpyridine as the hydrophobic part was prepared using an amphiphilic precursor. The supra-amphiphilic metallogelator was found to be able to gel in toluene/CH3CN or THF/CH3CN. The self-assembly mechanism of [Cu12](OTf)2 into a supramolecular gel was extensively studied by FT-IR, UV–Vis, fluorescence, PXRD spectroscopic techniques, and theoretical calculations, revealing that the intermolecular π–π interaction plays a vital role in the gel formation. Due to the presence of dibenzo-24-crown-8 and a coordinating terpyridine motif within the supra-amphiphilic metallogelator, the reversible gel–sol transition can be induced by several stimuli, including temperature, pH, mechanical force, and metal ion/competitive host molecules, making this supramolecular gel highly adaptive to the external environment. The work reported here offers prospects in the design of more metal-based supra-amphiphilic self-assembly building blocks by integrating the functions from both ligands and metal ions, opening new avenues for preparing multiple stimuli-responsive and adaptive materials.

Among energetic materials, there is a significant challenge faced by researchers to seek an optimal balance between high performance and safety. By combination of furoxan and 1,2,4-oxadiazole backbones and C–NO2 moieties, a promising energetic molecule, bis(4-nitro-1,2,5-oxadiazole-2-oxid-3-yl)-azo-1,2,4-oxadiazole (6), was prepared and characterized by IR, multinuclear NMR spectroscopy, elemental analysis, DSC measurements and single crystal X-ray diffraction. It has a high density (1.92 g cm−3), an acceptable thermal stability (182 °C) and a high heat of formation (1188.8 kJ mol−1/2.8 kJ g−1). The calculated detonation performance (D = 9666 m s−1 and P = 42.8 GPa) is comparable to that of CL-20 (9706 m s−1 and 45.2 GPa). More importantly, it shows desirable impact and friction sensitivity (IS: 12 J and FS: 180 N), which is less sensitive than HMX (IS: 7.4 J and FS: 120 N). Furthermore, a detonation test of compound 6 was conducted. The results indicate that compound 6 is more powerful than the commonly used secondary explosive RDX (D = 8795 m s−1 and P = 34.9 GPa). The combination of advanced performances and desirable safety makes this substance a potential secondary explosive.

Boron-doped graphene quantum dots (B-GQDs) have been synthesized via a microwave reactor assisted process from bulk boron carbide (B4C) crystals and they are shown to exhibit enhanced photoactivity. The B-GQDs are found to have an average lateral width of ∼6 ± 2 nm, and thickness of ∼0.2–0.3 nm. Nano ZnO is incorporated into these B-GQDs to prepare a B-GQDs-ZnO composite based high-performance photo-anode for Dye-Sensitized Solar Cells (DSSCs). The results showed the highest power conversion efficiency of ∼3.7% with these new composite based DSSCs, showing the potential of this composite in real cell applications.

Crystallisation of a tris-p-carboxylatocalix[4]arene from various pyridine derivatives leads, in some cases, to further self-assembly into triply helical nanotubes, demonstrating the degree of tolerance of the structure motif towards the introduction of alkyl groups around the aromatic ring of the guest template.

Mixed transition metal oxides (MTMOs) have recently been explored as building blocks for gas sensing applications due to their enhanced sensing characteristics. Here, we demonstrate the application of a co-sputtered V2O5–CdO thin film as a novel chemiresistive sensor for the detection of methane (CH4) gas. From X-ray diffraction (XRD) studies, the mixed phase was identified as polycrystalline cadmium metavanadate (CdV2O6), and from X-ray photoelectron spectroscopy (XPS) studies, the clear existence of V5+ and Cd2+, corresponding to V2O5–CdO, was observed. The obtained mixed phase featured fused nanorod-like structure with ∼450 nm thickness. By monitoring the sequential sensing characteristics over various temperature (RT-150 °C) and concentration (25–500 ppm) range, the optimum operating temperature (100 °C) was identified. The polycrystalline V2O5–CdO sensor exhibited a response of ∼1.72% towards 25 ppm CH4 at 100 °C. The use of evenly co-sputtered semiconductive (Cd2+ and V5+) nanorods will provide advanced routes towards the development of various devices based on MTMOs.

In the present study, three aromatic amino acids including histidine, phenylalanine, and tryptophan were used as stabilizing agents for the preparation of cadmium sulfide quantum dots through a facile one-pot method under mild conditions. The as-prepared cadmium sulfide quantum dots exhibited strong visible light absorption and green photoluminescence. In addition, by using quantum dots as catalysts, rhodamine B and methylene blue could be photocatalytically degraded through the mediation of the photo-generated hydroxyl radicals under visible light irradiation. Furthermore, the photocatalytic performance of the quantum dots did not exhibit a significant decrease after five cycles of photocatalytic reaction. These results suggested that the cadmium sulfide quantum dots prepared in this study might be used as potential photocatalysts to efficiently treat organic pollutants under visible light irradiation.

Quantum chemical calculations at both density functional theory (DFT) and single-point CCSD(T) levels suggest that Be2B6 (D6h, 3A1g) and Be2B7+ (D7h, 3A2′) clusters adopt interesting inverse sandwich structures with spin-triplet ground states, featuring a perfect planar B6 (or B7) monocyclic boron ring being sandwiched by two lone Be atoms. There is pronounced charge transfer from the Be atoms to the monocyclic boron rings, leading to [Be]2+[B6]4−[Be]2+ and [Be]2+[B7]3−[Be]2+ charge transfer complexes. Chemical bonding analysis showed that Be2B6 and Be2B7+ clusters have σ/π double aromaticity with 4σ and 6π delocalized electrons on the boron rings. The Be2B6 inverse sandwich possesses the smallest monocyclic boron ring motif in Be-doped boron clusters to date.

Avoiding the use of toxic methyltin precursors to synthesize methyltrioxorhenium (MTO) and its mono- and bis-peroxo derivatives, applicable as oxidation catalysts, dimethyl zinc might be considered a promising alternative alkylating agent. However, the methylrhenium(VI) dimers, formed as reduction products alongside MTO during the reaction of dimethyl zinc with Re2O7, are not as straightforwardly transformed into the epoxidation catalysts as MTO itself in the presence of excess H2O2. In the case of red (μ-oxo)bis[trimethyloxorhenium(VI)], the main reaction product with H2O2 is the catalytically inactive trimethyldioxorhenium(VII). In the case of bis[dimethyl(μ-oxo)oxorhenium(VI)], slow conversion to the monomeric mono- and bis-peroxo congenes of MTO occurs. Furthermore, part of the Re(VI) starting complex is transformed into inactive perrhenate. While bis[dimethyl(μ-oxo)oxorhenium(VI)] might be applied (also in a mixture with MTO) as an oxidation catalyst precursor, (μ-oxo)bis[trimethyloxorhenium(VI)] can be applied as a useful precursor for the synthesis of trimethyldioxorhenium(VII), which was previously only accessible by less convenient synthetic pathways.

The privileged scaffolds of curcumin and 4-aminoquinolines are extensively used in the design and synthesis of biodynamic agents having remarkable efficacy against diseases like cancer and malaria. Therefore, we anticipated that covalent hybridization of these two pharmacophores via the triazole linker may lead to molecules with better anticancer activity. The synthesized hybrid compounds were tested for their anti-cancer activity on 60 human cancer cell lines, which represent diverse histologies. Our study has identified a set of these hybrids that showed excellent growth inhibition at nano-molar concentrations. The mechanistic investigations through a series of assays showed apoptotic induction as a cause for their displayed anticancer activity.